![molecular formula C14H21N3O4S B3847421 5-sec-butyl-6-hydroxy-2-{[2-(4-morpholinyl)-2-oxoethyl]thio}-4(3H)-pyrimidinone](/img/structure/B3847421.png)
5-sec-butyl-6-hydroxy-2-{[2-(4-morpholinyl)-2-oxoethyl]thio}-4(3H)-pyrimidinone
Overview
Description
5-sec-butyl-6-hydroxy-2-{[2-(4-morpholinyl)-2-oxoethyl]thio}-4(3H)-pyrimidinone, commonly known as BPH-715, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This molecule has a unique structure that makes it an attractive target for drug development.
Mechanism of Action
BPH-715 works by inhibiting the activity of a protein called AKT, which is involved in cell growth and survival. AKT is overactive in many types of cancer, leading to uncontrolled cell growth and proliferation. By inhibiting AKT, BPH-715 can slow down or stop the growth of cancer cells. Additionally, BPH-715 has been shown to inhibit the activity of a protein called NF-kB, which is involved in inflammation. By inhibiting NF-kB, BPH-715 can reduce inflammation in the body.
Biochemical and Physiological Effects:
BPH-715 has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit cell growth and induce apoptosis (programmed cell death) in cancer cells. BPH-715 has also been shown to reduce inflammation by inhibiting the production of inflammatory cytokines. Additionally, BPH-715 has been shown to have anti-viral properties by inhibiting the replication of viruses.
Advantages and Limitations for Lab Experiments
One of the advantages of BPH-715 is its specificity for AKT and NF-kB, which makes it an attractive target for drug development. Additionally, BPH-715 has been shown to have low toxicity in animal studies, which is an important consideration for drug development. However, one limitation of BPH-715 is its poor solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several potential future directions for research on BPH-715. One area of research could be the development of more effective methods for administering BPH-715 in vivo, such as the use of nanoparticles or liposomes. Another area of research could be the investigation of BPH-715 as a potential treatment for other diseases, such as neurodegenerative diseases or autoimmune disorders. Additionally, further research could be done to investigate the mechanism of action of BPH-715 and to identify potential drug targets for future drug development.
Scientific Research Applications
BPH-715 has been extensively studied for its potential therapeutic applications. It has been shown to have anti-cancer properties and has been investigated as a potential treatment for various types of cancer, including breast, lung, and prostate cancer. BPH-715 has also been studied for its anti-inflammatory properties and has been investigated as a potential treatment for inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. Additionally, BPH-715 has been shown to have anti-viral properties and has been investigated as a potential treatment for viral infections such as HIV and hepatitis C.
Properties
IUPAC Name |
5-butan-2-yl-4-hydroxy-2-(2-morpholin-4-yl-2-oxoethyl)sulfanyl-1H-pyrimidin-6-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21N3O4S/c1-3-9(2)11-12(19)15-14(16-13(11)20)22-8-10(18)17-4-6-21-7-5-17/h9H,3-8H2,1-2H3,(H2,15,16,19,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VIERXFRUTKANBA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C1=C(N=C(NC1=O)SCC(=O)N2CCOCC2)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21N3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.40 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.